Cas no 2172047-48-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2172047-48-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6463498
• PubChem ID: 165566759
• Update Time: 2025-05-24

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-3-methylazetidine-3-carboxylic acid
• 2172047-48-0
• EN300-1523332

• Inchi： 1S/C26H30N2O5/c1-25(2,13-12-22(29)28-15-26(3,16-28)23(30)31)27-24(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： YZIDWQNGTDHSOY-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CCC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid

Comprehensive Analysis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172047-48-0)

In the realm of synthetic organic chemistry and pharmaceutical research, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172047-48-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylazetidine core, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers aiming to develop novel therapeutics and biomaterials.

The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it aligns with current trends in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for peptide-based drugs—driven by their high specificity and lower toxicity compared to small molecules—1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid has garnered attention for its role in streamlining synthetic workflows. Researchers frequently search for "Fmoc-amino acid derivatives" and "azetidine carboxylic acid applications," reflecting the compound's relevance in cutting-edge studies.

From a structural perspective, the 3-methylazetidine-3-carboxylic acid segment introduces conformational rigidity, a feature highly sought after in medicinal chemistry to enhance target binding and metabolic stability. This aligns with the industry's focus on "constrained amino acids" and "peptide backbone modifications," topics frequently explored in journals and conferences. The compound's CAS No. 2172047-48-0 serves as a critical identifier for procurement and regulatory compliance, underscoring its importance in reproducible research.

Beyond its synthetic utility, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid has potential applications in bioconjugation and proteomics, areas experiencing rapid growth due to advancements in mass spectrometry and labeling technologies. Queries like "Fmoc in bioconjugation" and "azetidine derivatives in drug design" highlight the intersection of this compound with trending scientific inquiries. Its compatibility with click chemistry and other bioorthogonal reactions further expands its versatility.

Quality control and storage of this compound are also critical discussion points. The Fmoc group is sensitive to base and light, necessitating careful handling—a detail often searched by laboratory technicians ("Fmoc stability conditions"). Meanwhile, the methylazetidine ring's stability under various pH conditions makes it a subject of "heterocycle stability in peptides" studies. These practical considerations are essential for researchers optimizing synthetic protocols.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172047-48-0) represents a fusion of traditional peptide chemistry and innovative drug design. Its multifaceted applications—from peptide therapeutics to chemical biology tools—position it as a compound poised to address contemporary challenges in life sciences. As the field evolves, this molecule will likely remain at the forefront of discussions surrounding "next-generation peptide synthesis" and "structure-activity relationship optimization."